![molecular formula C18H18Cl2N4O2 B3910735 4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine](/img/structure/B3910735.png)
4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine
Overview
Description
4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine, also known as CNP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CNP belongs to the class of piperazine derivatives, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also disrupts the cell wall of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the expression of pro-inflammatory cytokines and chemokines, indicating its potential anti-inflammatory properties. This compound has also been found to reduce oxidative stress and lipid peroxidation, indicating its potential antioxidant properties. Furthermore, this compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine is its broad-spectrum activity against various microorganisms and cancer cells. It also has a low toxicity profile, making it a safe candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which may limit its bioavailability and efficacy. Furthermore, more studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for the research and development of 4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine. One of the potential areas of application is in the treatment of drug-resistant infections, such as MRSA and Candida albicans. This compound has also shown promising anticancer activity, and further studies are needed to evaluate its efficacy in animal models and clinical trials. Moreover, the development of novel formulations and delivery systems may improve the solubility and bioavailability of this compound, leading to its wider application in the field of medicinal chemistry.
Conclusion:
In conclusion, this compound is a promising candidate for further development as a therapeutic agent due to its broad-spectrum activity against various microorganisms and cancer cells, low toxicity profile, and potential anti-inflammatory and antioxidant properties. The synthesis of this compound has been optimized, and more studies are needed to elucidate its exact mechanism of action and potential side effects. Further research and development of this compound may lead to the discovery of novel drugs for the treatment of various diseases.
Scientific Research Applications
4-(2-chlorobenzyl)-N-(2-chloro-5-nitrobenzylidene)-1-piperazinamine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticancer, and antiviral properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to be effective against drug-resistant strains of bacteria and fungi.
properties
IUPAC Name |
(E)-1-(2-chloro-5-nitrophenyl)-N-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]methanimine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N4O2/c19-17-4-2-1-3-14(17)13-22-7-9-23(10-8-22)21-12-15-11-16(24(25)26)5-6-18(15)20/h1-6,11-12H,7-10,13H2/b21-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGEGDFFXYOXCRF-CIAFOILYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)N=CC3=C(C=CC(=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)/N=C/C3=C(C=CC(=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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